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Compound of Interest

Compound Name: Ethyl 3-oxo-3-(o-tolyl)propanoate

Cat. No.: B1585877 Get Quote

Core Molecular Identity and Physicochemical
Properties
Ethyl 3-oxo-3-(o-tolyl)propanoate, also known by its IUPAC name ethyl 3-(2-methylphenyl)-3-

oxopropanoate, is a dicarbonyl compound featuring an ethyl ester and an o-tolyl ketone moiety

separated by a reactive methylene group.[1] This structure is fundamental to its utility as a

synthetic building block.

The central α-methylene protons exhibit significant acidity (pKa ≈ 11 in similar systems) due to

the electron-withdrawing effects of the two flanking carbonyl groups. This characteristic is the

cornerstone of its reactivity, allowing for facile deprotonation to form a stabilized enolate, which

is a potent carbon nucleophile essential for carbon-carbon bond formation.[2]
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Reactants:
- Methyl 2-methylbenzoate

- Ethyl Acetate
- Sodium Ethoxide (Base)

- Anhydrous Ethanol (Solvent)

Base-Mediated Enolate Formation
(Deprotonation of Ethyl Acetate)

Nucleophilic Acyl Substitution
(Enolate attacks benzoate carbonyl)

Formation of β-Keto Ester

Acidic Workup
(e.g., dilute HCl or H₂SO₄)

Protonation & Neutralization

Extraction & Purification
(e.g., Liquid-liquid extraction, followed by distillation or chromatography)

Final Product:
Ethyl 3-oxo-3-(o-tolyl)propanoate
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Analytical Workflow

Synthesized Product

NMR Spectroscopy
(¹H and ¹³C) Infrared (IR) Spectroscopy Mass Spectrometry (MS) Gas Chromatography (GC)

Structural Elucidation Purity Assessment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1585877?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585877?utm_src=pdf-custom-synthesis
https://www.myskinrecipes.com/shop/en/ungroupable/182423-ethyl-3-oxo-3-m-tolylpropanoate.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Claisen_Condensation_of_Ethyl_3_Oxobutanoate.pdf
https://www.benchchem.com/product/b1585877#molecular-structure-and-weight-of-ethyl-3-oxo-3-o-tolyl-propanoate
https://www.benchchem.com/product/b1585877#molecular-structure-and-weight-of-ethyl-3-oxo-3-o-tolyl-propanoate
https://www.benchchem.com/product/b1585877#molecular-structure-and-weight-of-ethyl-3-oxo-3-o-tolyl-propanoate
https://www.benchchem.com/product/b1585877#molecular-structure-and-weight-of-ethyl-3-oxo-3-o-tolyl-propanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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